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Compound of Interest

Compound Name: Bis-(maleimidoethoxy) ethane

Cat. No.: B014171

In-Depth Technical Guide: Bis-
(maleimidoethoxy) ethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,
applications, and experimental considerations of Bis-(maleimidoethoxy) ethane, a
homobifunctional crosslinking agent.

Core Properties and Specifications

Bis-(maleimidoethoxy) ethane is a chemical compound widely utilized in bioconjugation and
materials science. Its structure features two maleimide groups connected by an ethoxyethane
spacer, enabling the covalent crosslinking of molecules containing sulfhydryl (-SH) groups,
such as cysteine residues in proteins.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b014171?utm_src=pdf-interest
https://www.benchchem.com/product/b014171?utm_src=pdf-body
https://www.benchchem.com/product/b014171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 115597-84-7 [1]
Molecular Weight 308.29 g/mol [1]
Molecular Formula C14H16N206 [1]

1-[2-[2-[2-(2,5-diox0-1H-pyrrol-
IUPAC Name 1-ylh)ethoxylethoxy]ethyl]-1H-
pyrrole-2,5-dione

1,8-Bismaleimido-3,6-

Synonyms )
dioxaoctane, BMOE
- Soluble in organic solvents
Solubility
such as DMSO and DMF.
Decomposition Onset 298°C (TGA, Nz atmosphere)

Applications in Research and Development

The primary utility of Bis-(maleimidoethoxy) ethane lies in its ability to form stable thioether
bonds with sulfhydryl groups via a Michael addition reaction. This reaction is highly specific and
efficient under physiological conditions (pH 6.5-7.5), making it a valuable tool in various
applications:

o Protein-Protein Interaction Studies: By crosslinking proteins that are in close proximity, this
reagent helps in the characterization of protein complexes and the study of their structures
and interactions.

o Antibody-Drug Conjugates (ADCSs): In the development of ADCs, Bis-(maleimidoethoxy)
ethane can be used to link cytotoxic drugs to monoclonal antibodies. The antibody directs
the conjugate to a specific target, such as a cancer cell, where the drug can then exert its
effect.

o Peptide-Drug Conjugates (PDCs): Similar to ADCs, this crosslinker is employed to conjugate
peptides to therapeutic agents, enhancing their delivery and stability.
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» Hydrogel Formation: The reaction of Bis-(maleimidoethoxy) ethane with thiol-containing
polymers is utilized to form hydrogels. These hydrogels have applications in 3D cell culture,
tissue engineering, and as matrices for controlled drug release.

o Immobilization of Biomolecules: It can be used to attach enzymes, antibodies, or other
proteins to solid supports for applications in biosensors, affinity chromatography, and
diagnostics.

Experimental Protocols
General Protocol for Crosslinking Proteins in Solution

This protocol provides a general guideline for crosslinking sulfhydryl-containing proteins using
a bismaleimide crosslinker like Bis-(maleimidoethoxy) ethane. Optimal conditions may vary
depending on the specific proteins and experimental goals.

Materials:
e Bis-(maleimidoethoxy) ethane
e Anhydrous DMSO or DMF

o Conjugation Buffer (e.g., PBS, MES, or HEPES, pH 6.5-7.5, EDTA can be included to
prevent disulfide bond formation)

e Protein(s) of interest with free sulfhydryl groups

¢ Quenching solution (e.g., DTT, 2-mercaptoethanol, or cysteine)
o Desalting column or dialysis equipment

Procedure:

o Prepare Crosslinker Stock Solution: Dissolve Bis-(maleimidoethoxy) ethane in anhydrous
DMSO or DMF to a concentration of 1-10 mM.

o Prepare Protein Solution: Dissolve the protein(s) to be crosslinked in the conjugation buffer
to a known concentration (e.g., 1-10 mg/mL). Ensure the protein solution is free of

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b014171?utm_src=pdf-body
https://www.benchchem.com/product/b014171?utm_src=pdf-body
https://www.benchchem.com/product/b014171?utm_src=pdf-body
https://www.benchchem.com/product/b014171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

extraneous sulfhydryl-containing compounds.

Initiate Crosslinking Reaction: Add the crosslinker stock solution to the protein solution. A 10-
to 50-fold molar excess of the crosslinker over the protein is a common starting point. The
final concentration of the organic solvent should be kept low (typically <10% v/v) to avoid
protein denaturation.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2
hours at 4°C.

Quench the Reaction: Add the quenching solution to the reaction mixture to a final
concentration of 10-50 mM to consume any unreacted crosslinker. Incubate for 15 minutes at
room temperature.

Remove Excess Reagents: Remove excess crosslinker and quenching reagent by desalting
or dialysis.

Analysis: Analyze the crosslinked products using techniques such as SDS-PAGE, Western
blotting, or mass spectrometry.

Visualizing Experimental Workflows
Logical Workflow for Antibody-Drug Conjugate (ADC)
Preparation

The following diagram illustrates a typical workflow for the preparation of an ADC using a thiol-
reactive crosslinker like Bis-(maleimidoethoxy) ethane.
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Caption: Workflow for ADC synthesis using a thiol-reactive crosslinker.

Signaling Pathway Investigation using Crosslinking

Crosslinking with agents like Bis-(maleimidoethoxy) ethane can be employed to "capture”
transient protein-protein interactions within a signaling pathway for subsequent identification by
mass spectrometry.
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Caption: Investigating protein interactions in a signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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